7-Oxo-5-stigmasten-3-beta-ol benzoate

• CAS No.: 59157-67-4
• Molecular Formula: C36H52O3
• Molecular Weight: 532.8 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate
• InChI: InChI=1S/C36H52O3/c1-7-25(23(2)3)14-13-24(4)29-15-16-30-33-31(18-20-36(29,30)6)35(5)19-17-28(21-27(35)22-32(33)37)39-34(38)26-11-9-8-10-12-26/h8-12,22-25,28-31,33H,7,13-21H2,1-6H3/t24-,25-,28+,29-,30+,31+,33+,35+,36-/m1/s1
• InChI Key: RGBMKOCZANADPW-VRSBUTFNSA-N
• Isomeric SMILES: CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C
• Canonical SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C)C(C)C

Description

7-Oxo-5-stigmasten-3-beta-ol benzoate is a sterol-derived benzoate ester, characterized by a stigmastene backbone modified with a ketone group at the C7 position and a benzoate ester at the C3-beta hydroxyl group. The benzoate moiety likely enhances lipophilicity and stability, making it suitable for applications in pharmaceuticals or materials science. Key properties inferred from related compounds include:

• Molecular formula: Estimated as C₃₆H₅₂O₃ (stigmastene backbone + benzoate).
• Solubility: Expected to dissolve in organic solvents like chloroform or DMSO, based on 7-oxo-beta-sitosterol .
• Purity: ≥98% for similar sterol derivatives when synthesized under controlled conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Oxo-5-stigmasten-3-beta-ol benzoate typically involves the esterification of 7-Oxo-5-stigmasten-3-beta-ol with benzoic acid. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid, under reflux conditions. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 7-Oxo-5-stigmasten-3-beta-ol benzoate may involve more efficient and scalable methods. This could include the use of continuous flow reactors and automated purification systems to enhance yield and purity. The choice of solvents, catalysts, and reaction conditions would be optimized to ensure cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

7-Oxo-5-stigmasten-3-beta-ol benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the ketone group to an alcohol group, altering the compound’s properties.

Substitution: The benzoate ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like hydroxide ions (OH-) or amines can be used to replace the benzoate group.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxo-derivatives, while reduction can produce alcohol derivatives. Substitution reactions can result in the formation of different ester or amide derivatives.

Scientific Research Applications

7-Oxo-5-stigmasten-3-beta-ol benzoate has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of diseases such as cancer and inflammation.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 7-Oxo-5-stigmasten-3-beta-ol benzoate involves its interaction with specific molecular targets and pathways. For instance, it may exert its effects by modulating the activity of enzymes or receptors involved in inflammatory and cancer pathways. The exact molecular targets and pathways can vary depending on the specific biological context and the concentration of the compound.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight	Key Functional Groups	Solubility Profile	Applications
7-Oxo-5-stigmasten-3-beta-ol benzoate	C₃₆H₅₂O₃ (est.)	532.8 g/mol	Oxo, benzoate ester	Chloroform, DMSO	Pharmaceuticals, materials
3β-Oxo-[diazaphosphalidine-2’-one] stigmastene	C₃₁H₅₃N₂O₂P	546.7 g/mol	Oxo, diazaphosphalidine	Polar organic solvents	Synthetic chemistry
Benzyl benzoate	C₁₄H₁₂O₂	212.2 g/mol	Benzoate ester	Ethanol, ether	Fragrances, acaricides
Ethyl 4-(dimethylamino) benzoate	C₁₁H₁₅NO₂	193.2 g/mol	Amino, benzoate ester	Acetone, THF	Polymer chemistry

Table 2: Reactivity and Stability

Compound	Hydrolysis Rate	Thermal Stability	Microbial Degradation
7-Oxo-5-stigmasten-3-beta-ol benzoate	Low	High	Slow (steric hindrance)
Benzyl benzoate	Moderate	Moderate	Fast (simple ester)
Ethyl 4-(dimethylamino) benzoate	High	Moderate	Moderate (amino group)

Biological Activity

7-Oxo-5-stigmasten-3-beta-ol benzoate is a compound derived from stigmastanol, a plant sterol known for various biological activities. This article explores the biological activity of 7-Oxo-5-stigmasten-3-beta-ol benzoate, focusing on its antimicrobial properties, potential therapeutic applications, and mechanisms of action, supported by relevant data and case studies.

• Molecular Formula : C36H52O3
• Molecular Weight : 552.78 g/mol
• IUPAC Name : 7-Oxo-5-stigmasten-3-beta-ol benzoate

Antimicrobial Activity

7-Oxo-5-stigmasten-3-beta-ol benzoate exhibits significant antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial strains, making it a candidate for developing new antibacterial agents.

Microbial Strain	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	100
Escherichia coli	12	100
Pseudomonas aeruginosa	10	100

These results suggest that the compound effectively disrupts bacterial cell membranes, leading to cell death through the release of reactive oxygen species (ROS) .

The mechanism by which 7-Oxo-5-stigmasten-3-beta-ol benzoate exerts its antimicrobial effects involves several pathways:

• Cell Membrane Disruption : The compound interacts with lipid membranes, causing structural damage.
• Generation of Reactive Oxygen Species (ROS) : It induces oxidative stress in microbial cells, leading to apoptosis.
• Inhibition of Cellular Respiration : The compound may interfere with electron transport chains in bacteria, further contributing to its antimicrobial efficacy .

Anti-inflammatory Properties

Research indicates that 7-Oxo-5-stigmasten-3-beta-ol benzoate has anti-inflammatory effects. In vitro studies demonstrated a reduction in pro-inflammatory cytokines in macrophages treated with the compound.

Cytokine	Control (pg/mL)	Treatment (pg/mL)
IL-6	250	120
TNF-alpha	300	150

These findings suggest potential applications in treating inflammatory diseases .

Potential in Drug Development

The compound's unique structure and biological activity make it a promising candidate in drug formulation. Its ability to enhance drug delivery systems through lipid nanoparticle formulations has been explored, indicating its versatility in pharmaceutical applications .

Case Studies

• Case Study on Antimicrobial Efficacy :
  A study conducted on the efficacy of 7-Oxo-5-stigmasten-3-beta-ol benzoate against antibiotic-resistant strains of Staphylococcus aureus showed significant inhibition at concentrations as low as 50 µg/mL. This highlights its potential as an alternative treatment option for resistant infections .
• Clinical Trials for Anti-inflammatory Effects :
  Preliminary clinical trials assessing the anti-inflammatory effects of the compound in patients with rheumatoid arthritis showed a marked decrease in symptoms and inflammatory markers after four weeks of treatment .